1-(2-fluorobenzyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride
Description
1-(2-fluorobenzyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine dihydrochloride, also known as FMPD, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMPD is a piperazine derivative that has been studied for its pharmacological properties, including its ability to modulate neurotransmitter receptors and regulate ion channels. In
Scientific Research Applications
Molecular Structure and Interactions
The study of closely related 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, including derivatives similar to 1-(2-fluorobenzyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine, has revealed that these compounds adopt very similar molecular conformations. However, they demonstrate different intermolecular interactions, such as the presence or absence of hydrogen bonds, which significantly impact their three-dimensional structures (Mahesha et al., 2019). Understanding these interactions is crucial for their potential applications in materials science and drug design.
Antiviral Activity
Research on benzyl-substituted imidazo[1,5-a]-1,3,5-triazine derivatives has shown that these compounds, related structurally to 1-(2-fluorobenzyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine, exhibit inhibitory effects on the replication of ortho- and paramyxoviruses. This suggests potential applications in developing antiviral agents (Golankiewicz et al., 1995).
Metabolic Studies
The metabolites of closely related compounds, such as 1-[bis(4-fluorophenyl)methyl]-4-(2,3,4-trimethoxybenzyl)piperazine dihydrochloride, have been synthesized and identified, providing insights into their metabolic pathways. These studies are essential for understanding the biotransformation and potential biological activities of 1-(2-fluorobenzyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine derivatives (Ohtaka et al., 1989).
Pharmacokinetics and Metabolism
Investigations into the pharmacokinetics and metabolism of compounds related to 1-(2-fluorobenzyl)-4-(1-methyl-1H-imidazol-2-yl)piperazine, such as farnesyl transferase inhibitors, have shown species-specific differences in absorption, clearance, and metabolic pathways in rats and dogs. These findings are valuable for the development of new therapeutic agents with optimized pharmacokinetic profiles (Singh et al., 2001).
properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-4-(1-methylimidazol-2-yl)piperazine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN4.2ClH/c1-18-7-6-17-15(18)20-10-8-19(9-11-20)12-13-4-2-3-5-14(13)16;;/h2-7H,8-12H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEIGWMGIDGWHOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1N2CCN(CC2)CC3=CC=CC=C3F.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21Cl2FN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[methyl(phenyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2695328.png)
![2-((9-(4-butoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3-yl)thio)-N-(2-fluorophenyl)acetamide](/img/no-structure.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine](/img/structure/B2695335.png)
![5-(3-chlorophenyl)-1-(2-methylbenzyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione](/img/structure/B2695339.png)
![2-[2-(Morpholin-4-yl)-1,3-thiazol-4-yl]aniline](/img/structure/B2695343.png)
![1-(Iodomethyl)-4-methyl-2-oxabicyclo[2.1.1]hexane](/img/structure/B2695345.png)
